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ZENITH20 Trial Cohort Design and Key Findings
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The ZENITH20 trial was a global, multicenter, multi-cohort, open-label Phase II study. Its primary objective
was to evaluate the efficacy and safety of pezietinib in patients with advanced or metastatic NSCLC
harboring EGFR or HER2 exon 20 insertion mutations [1]. The primary endpoint for all cohorts was the
Objective Response Rate (ORR) as assessed by an independent review committee using RECIST v1.1

guidelines.

The table below outlines the design of the key cohorts for which results are available.

. . Prior Lines of o . Primary End

Cohort Patient Population Poziotinib Dosing .
Therapy Point (ORR)

Cohort 1 EGFR exon 20 Previously treated 16 mg once daily [3] 14.8% (95% CI:
[2] [3] insertion NSCLC 8.9-22.6) [2]
Cohort 2 HER2 exon 20 Previously treated 16 mg once daily 27.8% (95% CI:
[1] insertion NSCLC (median: 2 lines) 18.9-38.2) [1]
Cohort 4 HER2 exon 20 Treatment-naive 16 mg once daily or 8  39% (95% CI:
[4] insertion NSCLC mg twice daily 28-50) [4]

Efficacy and Safety Outcomes

The efficacy and safety profiles of peziotinib varied across the different cohorts and mutation types.
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Efficacy and Safety by Cohort and Mutation

Cohort / Key Efficacy Common Grade =3 Treatment-Related Adverse
Analysis Findings Events

| Cohort 2 (HERZ2, pretreated) [1] | - ORR: 27.8%

e Disease Control Rate (DCR): 70.0%

e Median Progression-Free Survival (mPFS): 5.5 months

e Median Duration of Response (mDoR): 5.1 months | - Rash (48.9%)

¢ Diarrhea (25.6%)

e Stomatitis (24.4%) | | Cohort 4 (HER2, treatment-naive) [4] | - ORR: 39%
e DCR: 73%

e MPFS: 5.6 months

e mDoR: 5.7 months | - Rash (45% QD, 39% BID)

e Stomatitis (21% QD, 15% BID)

e Diarrhea (15% QD, 21% BID) | | Cohort 1 (EGFR, pretreated) [2] [3] | - ORR: 14.8%
e DCR: 68.7%

e MPFS: 4.2 months

e mDoR: 7.4 months | - Rash (28%)

e Diarrhea (25%)

e Stomatitis (9%) |

Impact of Insertion Location on Efficacy (Exploratory Analysis) An important exploratory analysis from
Cohort 1 and preclinical work investigated how the specific location of the EGFR exon 20 insertion

impacts poziotinib sensitivity [2]. Insertions were classified as:

e Near-loop (A767-P772)
e Far-loop (H773-R776)

Poziotinib demonstrated superior efficacy in patients with near-loop insertions compared to those with far-

loop insertions [2]. In contrast, the TKI mobocertinib showed similar activity across both groups [2].

Mutation Location Therapy Tumor Size Reduction Median PFS
Near-loop Poziotinib -25.9% 11.1 months
Far-loop Poziotinib -9.8% 3.5 months
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Mutation Location Therapy Tumor Size Reduction Median PFS
Near-loop Mobocertinib -38.5% 12.0 months
Far-loop Mobocertinib -34.1% 13.0 months

Experimental Workflow and Mechanism of Action

The following diagram illustrates the experimental workflow and key biological concepts investigated in the

ZENITH?20 trial and associated research.
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Mutation Identification

EGFR exon 20 ins HER?2 exon 20 ins

Click to download full resolution via product page

Poziotinib is an irreversible pan-ErbB inhibitor that targets EGFR (HER1), HER2, and HER4 [1]. Its

mechanism is particularly relevant for exon 20 insertion mutations, which typically confer resistance to
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earlier generations of EGFR TKIs. Preclinical studies indicated that peziotinib could overcome this

resistance, leading to its evaluation in the ZENITH20 trial [1] [2].

Research Protocol Outline

For scientists aiming to design studies based on the ZENITH20 findings, here is a summary of the core

protocol elements.

1. Study Objectives

¢ Primary Objective: To assess the ORR of poziotinib as determined by independent review.
e Secondary Objectives: To evaluate DCR, DoR, PFS, and safety/tolerability.

2. Key Patient Selection Criteria

¢ Inclusion: Aged =18 years with histologically confirmed, locally advanced or metastatic NSCLC;
documented EGFR or HER2 exon 20 insertion mutation; measurable disease per RECIST v1.1.

e Specific Cohorts: Defined by prior therapy (e.g., treatment-naive or previously treated).

¢ Brain Metastases: Allowed if the patient was clinically stable and off high-dose
corticosteroids/anticonvulsants [1].

3. Study Treatment & Assessments

¢ Intervention: Oral poziotinib in 28-day cycles. Tested regimens included 16 mg once daily and 8 mg
twice daily [4].

e Tumor Assessments: Conducted at baseline, every 8 weeks for the first year, and then every 12
weeks using CT or MRI. Brain MRI was required for patients with known CNS metastases [1].

o Statistical Analysis: The study was powered to test a null hypothesis ORR of 17% against a target
ORR of 30% [1].

Future Research Considerations

e Mutation Location: The differential efficacy of TKIs based on the precise location of exon 20
insertions (near-loop vs. far-loop) highlights a critical area for personalized medicine. Future trials
could stratify patients based on insertion type [2].

e Dosing Optimization: The exploration of alternative dosing schedules (e.g., 8 mg twice daily in
Cohort 4) was aimed at improving the therapeutic window by mitigating toxicities while maintaining
efficacy [4].
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e Trial Status: Be aware that the development of poziotinib in the ZENITH20 trial was discontinued
as of January 2024 [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b001711#poziotinib-

zenith20-trial-cohort-design-nscic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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